Cas no 86386-67-6 (Formamide, N-[(4-chlorophenyl)methyl]-)

• Product Name: Formamide, N-[(4-chlorophenyl)methyl]-
• CAS No: 86386-67-6
• MF: C₈H₈ClNO
• MW: 169.608221054077
• CID: 1849553
• PubChem ID: 11159563
• Update Time: 2025-05-26

Formamide, N-[(4-chlorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Formamide, N-[(4-chlorophenyl)methyl]-
• N-[(4-chlorophenyl)methyl]formamide
• SCHEMBL349260
• BS-25885
• MFCD16620259
• 4-chlorobenzylcarbamoyl
• AKOS014313266
• 86386-67-6
• AB6809
• N-(4-chlorobenzyl)formamide
• 4-chlorobenzyl-formamide
• DTXSID30457184

• MDL： MFCD16620259
• Inchi： 1S/C8H8ClNO/c9-8-3-1-7(2-4-8)5-10-6-11/h1-4,6H,5H2,(H,10,11)
• InChI Key： YDLAQBRNNOLMIH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC=O

Computed Properties

• Exact Mass: 169.0294416g/mol
• Monoisotopic Mass: 169.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 356.9±25.0 °C at 760 mmHg
• Flash Point: 136.5±27.9 °C

Formamide, N-[(4-chlorophenyl)methyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Formamide, N-[(4-chlorophenyl)methyl]-

Formamide, N-[(4-chlorophenyl)methyl]

The compound Formamide, N-[(4-chlorophenyl)methyl], also known by its CAS number 86386-67-6, is a versatile organic compound with significant applications in various fields. This compound is a derivative of formamide, where the nitrogen atom is substituted with a (4-chlorophenyl)methyl group. Its structure consists of a formyl group (CHO) attached to an amine group (NH), which is further substituted by a chlorophenylmethyl group. This substitution imparts unique chemical properties and reactivity to the molecule.

Recent studies have highlighted the importance of Formamide, N-[(4-chlorophenyl)methyl] in organic synthesis and medicinal chemistry. Its ability to act as a nucleophile or electrophile makes it a valuable intermediate in the synthesis of complex molecules. For instance, researchers have utilized this compound in the construction of heterocyclic compounds, which are essential components of many pharmaceutical agents.

The physical properties of Formamide, N-[(4-chlorophenyl)methyl] are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 125°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various organic reactions where solvent compatibility is crucial.

One of the most notable applications of Formamide, N-[(4-chlorophenyl)methyl] is in the field of catalysis. Recent advancements have demonstrated its effectiveness as a catalyst in asymmetric synthesis reactions. Its ability to induce high enantioselectivity has made it an invaluable tool in the production of chiral compounds, which are critical in drug development.

In terms of synthesis, Formamide, N-[(4-chlorophenyl)methyl] can be prepared through several methods. One common approach involves the reaction of chlorobenzaldehyde with ammonia or an amine derivative under specific conditions. The reaction typically requires heating and the use of appropriate catalysts to ensure optimal yields. Researchers have also explored green chemistry methods to synthesize this compound, focusing on reducing environmental impact and improving sustainability.

The chemical stability of Formamide, N-[(4-chlorophenyl)methyl] has been extensively studied. It is relatively stable under normal storage conditions but can undergo degradation under harsh conditions such as strong acidic or basic environments. Understanding its stability is crucial for its safe handling and storage in industrial settings.

From an environmental perspective, the biodegradation and toxicity of Formamide, N-[(4-chlorophenyl)methyl] have been investigated. Studies indicate that it undergoes slow biodegradation under aerobic conditions, raising concerns about its potential accumulation in ecosystems. However, further research is needed to fully understand its environmental impact and develop strategies for mitigating any adverse effects.

In conclusion, Formamide, N-[(4-chlorophenyl)methyl] (CAS No: 86386-67-6) is a multifaceted compound with wide-ranging applications in organic synthesis and catalysis. Its unique chemical properties and reactivity make it an essential tool in modern chemistry. As research continues to uncover new insights into its behavior and potential uses, this compound will undoubtedly remain a key player in the development of innovative chemical solutions.